Cas no 123241-49-6 (2-amino-6-phenylsulfanylbenzonitrile)

• Product Name: 2-amino-6-phenylsulfanylbenzonitrile
• CAS No: 123241-49-6
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 2618388
• PubChem ID: 486276
• Update Time: 2025-04-21

2-amino-6-phenylsulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-phenylsulfanylbenzonitrile
• DTXSID80333141
• MPKFSGFZCBOCIQ-UHFFFAOYSA-N
• 2-Amino-6-(phenylthio)benzonitrile
• PD180337
• 123241-49-6
• Benzonitrile, 2-amino-6-(phenylthio)-
• CHEMBL52068
• 2-amino-6-(phenylsulfanyl)benzonitrile
• 2-Amino-6-arylthiobenzonitrile deriv. 1a
• BDBM1731
• 6-Amino-2-phenylthiobenzenecarbonitrile
• SCHEMBL1772509
• 2-Amino-6-phenylsulfanyl-benzonitrile

• Inchi： 1S/C13H10N2S/c14-9-11-12(15)7-4-8-13(11)16-10-5-2-1-3-6-10/h1-8H,15H2
• InChI Key： MPKFSGFZCBOCIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=C(C=1C#N)N

Computed Properties

• Exact Mass: 226.05646950Da
• Monoisotopic Mass: 226.05646950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.1Ų